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Compound of Interest

Compound Name:
3-Bromo-5-fluorophenylboronic

acid

Cat. No.: B1284257 Get Quote

An In-depth Technical Guide to the Safety of 3-Bromo-5-fluorophenylboronic acid

This document provides a comprehensive overview of the safety information for 3-Bromo-5-
fluorophenylboronic acid (CAS No: 849062-37-9), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various Safety Data

Sheets (SDS) to ensure a thorough understanding of the compound's hazards, handling

procedures, and emergency responses.

Hazard Identification and Classification
3-Bromo-5-fluorophenylboronic acid is classified as a hazardous substance. The primary

hazards are related to irritation of the skin, eyes, and respiratory system, and it is harmful if

swallowed.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Harmful: It is also reported as harmful by inhalation, in contact with skin, and if swallowed.[1]
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GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

The signal word associated with this chemical is "Warning".[2]

Physicochemical and Toxicological Data
A summary of the quantitative data available for 3-Bromo-5-fluorophenylboronic acid is

presented below. Toxicological and ecological data are limited.[1]

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₆H₅BBrFO₂ [1][4]

Molecular Weight 218.816 g/mol [1]

Appearance Not specified [1]

Melting Point >300°C [1]

Flash Point 152.8 ± 30.7 °C [1]

Vapour Pressure 0.0 ± 0.8 mmHg at 25°C [1]

Water Solubility Slightly soluble in water [1]

| LogP | 2.40 |[1] |

Table 2: Computational and Toxicological Data
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Parameter Value Source

Topological Polar Surface

Area (TPSA)
40.46 Å² [4]

Hydrogen Bond Acceptors 2 [4]

Hydrogen Bond Donors 2 [4]

Rotatable Bonds 1 [4]

Toxicological Information No data available [1]

| Ecological Information | No data available |[1] |

Experimental Protocols: Safety and Handling
Adherence to strict safety protocols is mandatory when handling 3-Bromo-5-
fluorophenylboronic acid. The following procedures are derived from standard safety data

sheets.

Engineering Controls and Personal Protective
Equipment (PPE)

Methodology: All handling must be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][5]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or glasses.[1]

Hand Protection: Wear chemical-resistant gloves.[1]

Body Protection: Wear standard laboratory clothing.[1]

Safe Handling and Storage
Handling:
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The compound should only be handled by qualified personnel trained in managing

potentially hazardous chemicals.[1]

Avoid contact with skin and eyes.[2][5]

Prevent the formation of dust and aerosols.[2][5]

Use non-sparking tools to prevent fire from electrostatic discharge.[2][5]

Storage:

Store in a tightly closed container.[5]

The storage area should be cool, dry, and well-ventilated.[2]

Keep the substance away from heat, flames, and sparks.[1]

Store away from oxidizing agents.[1] A "Keep Cold" storage condition is also noted.[1]

Emergency and First-Aid Procedures
The following diagram outlines the workflow for first-aid response in case of accidental

exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
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(avoid mouth-to-mouth)

Yes
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Wash with soap and plenty of water

Do NOT induce vomiting
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Caption: First-aid workflow for exposure to 3-Bromo-5-fluorophenylboronic acid.

First-Aid Protocol Details:
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration but avoid mouth-to-mouth resuscitation if

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1284257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the chemical was ingested or inhaled. Seek immediate medical attention.[2][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water. A doctor should be consulted.[2][6]

Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes. Consult a

doctor.[2][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or poison control center immediately.[2][6]

Fire-Fighting and Reactivity
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

monoxide, hydrogen fluoride, and hydrogen bromide.[1]

Stability and Reactivity
Stability: The compound is stable under normal conditions.

Conditions to Avoid: Heat, flames, and sparks should be avoided.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

The following diagram illustrates the logical relationship between hazard identification and the

recommended safety actions.
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3-Bromo-5-fluorophenylboronic acid

Hazard Identification

GHS Pictogram: Exclamation Mark
Signal Word: Warning

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Precautionary Actions

Prevention (P261, P280)
- Avoid breathing dust

- Wear PPE

Response
- First-Aid (See Workflow)

- Spill Management

Storage
- Cool, dry, ventilated

- Tightly closed container

Disposal
- Approved waste disposal plant

Click to download full resolution via product page

Caption: Relationship between hazard identification and corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromo-5-fluorophenylboronic acid safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284257#3-bromo-5-fluorophenylboronic-acid-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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